BENG“E Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling Reseptyl

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Reseptyl
CAS No.: 640-59-5
Cat. No.: B1680531
Get Quote
. J

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of Reseptyl. The active pharmaceutical ingredient in Reseptyl is 3,4-dichloro-N-(4-
chlorophenyl)benzenesulfonamide (CAS No. 640-59-5), a sulfonamide-based compound.
Adherence to these procedures is essential to ensure personnel safety and regulatory
compliance in a laboratory setting.

Hazard Identification and Classification

The primary component of Reseptyl, 3,4-dichloro-N-(4-chlorophenyl)benzenesulfonamide, is
classified with the following hazards:

e Harmful if swallowed[1]
o Causes serious eye irritation[1]

e Harmful if inhaled[1]
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e May cause respiratory irritation[1]

Due to the lack of a publicly available comprehensive Safety Data Sheet (SDS) for this specific
compound, the following safety recommendations are based on information for structurally
similar sulfonamide compounds and general best practices for handling powdered active
pharmaceutical ingredients (APIs).

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling Reseptyl in powdered form or in

solution.
PPE Category Specification Rationale
) ] o To prevent skin contact. Nitrile
_ Chemical-resistant nitrile _
Hand Protection gloves offer good resistance to
gloves .
a range of chemicals.[2]
] ) To protect against dust
Eye Protection Safety goggles or a face shield )
particles and splashes.
Required when handling the
Respiratory Protection NIOSH-approved respirator powder outside of a fume hood
to prevent inhalation.
] To protect skin and clothing
Body Protection Laboratory coat

from contamination.

Quantitative Safety Data

The following table summarizes available quantitative data for 3,4-dichloro-N-(4-
chlorophenyl)benzenesulfonamide. Note: Specific toxicological and exposure limit data for this
compound is limited. Data for similar compounds should be considered indicative.
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Parameter Value Source/Notes
CAS Number 640-59-5 [1]

Molecular Formula C12H8CI3NO2S Echemi
Molecular Weight 336.62 g/mol Echemi

Melting Point 131-133 °C Echemi

Boiling Point 463.8 °C at 760 mmHg Echemi

GHS Hazard Statements H302, H319, H332, H335 [1]

Experimental Protocol: Safe Handling of Reseptyl
Powder

This protocol outlines the step-by-step procedure for safely weighing and preparing a solution
of Reseptyl powder in a laboratory setting.

Materials:

¢ Reseptyl (3,4-dichloro-N-(4-chlorophenyl)benzenesulfonamide) powder
e Appropriate solvent

e Analytical balance

» Weighing paper or boat

e Spatula

» Volumetric flask

» Beakers

e Magnetic stirrer and stir bar

o Personal Protective Equipment (as specified in Section 2)
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e Chemical fume hood
Procedure:
e Preparation:
o Ensure the chemical fume hood is operational and the sash is at the appropriate height.
o Don all required PPE: lab coat, nitrile gloves, and safety goggles.
o Decontaminate the work surface within the fume hood.
e Weighing:
o Place a piece of weighing paper or a weighing boat on the analytical balance and tare.

o Carefully transfer the desired amount of Reseptyl powder onto the weighing paper using a
clean spatula.

o Record the exact weight.

¢ Dissolution:

[¢]

Carefully transfer the weighed powder into a beaker or volumetric flask.

[e]

Add a small amount of the desired solvent to the weighing paper to rinse any remaining
powder into the container.

[¢]

Add the remaining solvent to the desired final volume.

[e]

If necessary, use a magnetic stirrer to aid in dissolution.
e Post-Handling:

o Tightly cap the solution container and label it appropriately with the chemical name,
concentration, date, and your initials.

o Clean the spatula and work area with an appropriate solvent and dispose of the cleaning
materials as hazardous waste.
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o Remove PPE in the correct order to avoid cross-contamination and dispose of single-use
items in the designated hazardous waste container.

o Wash hands thoroughly with soap and water.

Spill and Disposal Plan

Immediate and proper response to spills and the correct disposal of waste are critical to
maintaining a safe laboratory environment.

Spill Response

o Evacuate: Immediately alert others in the area and evacuate non-essential personnel.
« Isolate: Secure the area to prevent entry.
» Ventilate: If the spill is outside a fume hood, ensure the area is well-ventilated.

» Contain: For a powder spill, gently cover with a damp paper towel to prevent it from
becoming airborne. For a liquid spill, contain it with absorbent material.

e Clean-up:

o Wearing appropriate PPE, carefully collect the spilled material and any contaminated
absorbent materials.

o Place all contaminated materials into a sealed, labeled hazardous waste container.
o Decontaminate the spill area with a suitable cleaning agent, followed by a rinse with water.

o Report: Report the spill to the laboratory supervisor and follow institutional reporting
procedures.

Waste Disposal Plan

All Reseptyl waste, including unused product, contaminated materials, and solutions, must be
disposed of as hazardous chemical waste.
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Waste Type

Disposal Procedure

Solid Waste

Collect in a designated, sealed, and clearly
labeled hazardous waste container. This

includes unused powder and contaminated
items such as gloves, weighing paper, and

paper towels.

Liquid Waste

Collect in a designated, sealed, and clearly
labeled hazardous waste container. Do not mix

with other incompatible waste streams.

Sharps

Any contaminated sharps (e.g., needles, broken
glass) must be placed in a puncture-resistant
sharps container designated for hazardous

chemical waste.

Disposal Workflow Diagram
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Reseptyl Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Reseptyl.
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First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Remove contaminated clothing. Wash skin
. thoroughly with soap and water for at least 15
Skin Contact ) ) S
minutes. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact ) ) ) ) )

eyelids occasionally. Seek immediate medical

attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ) ] )
water. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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